Cas no 76807-54-0 ((2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate)

• Product Name: (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate
• CAS No: 76807-54-0
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 1092047
• PubChem ID: 22281841
• Update Time: 2025-10-31

(2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate
• (2,4-dioxo-1H-pyrido[3,2-d]pyrimidin-6-yl)methyl acetate
• (2,4-dioxo-1,2,3,4-tetrahydropyrido[3,2-d]pyrimidin-6-yl)methyl acetate
• 76807-54-0
• (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methylacetate
• 6-(Acetoxymethyl)-2,4-dioxopyrido[3,2-d]pyrimidine
• SCHEMBL2277198
• HLCUZMZKPSOEAI-UHFFFAOYSA-N

• Inchi： 1S/C10H9N3O4/c1-5(14)17-4-6-2-3-7-8(11-6)9(15)13-10(16)12-7/h2-3H,4H2,1H3,(H2,12,13,15,16)
• InChI Key： HLCUZMZKPSOEAI-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=CC2=C(C(NC(N2)=O)=O)N=1

Computed Properties

• Exact Mass: 235.05930578g/mol
• Monoisotopic Mass: 235.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 97.4Ų

Additional information on (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate

Introduction to (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate (CAS No. 76807-54-0)

(2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and development. With a CAS number of 76807-54-0, this compound has garnered attention due to its structural complexity and potential biological activities. This article delves into the compound's chemical properties, synthetic pathways, and its emerging role in contemporary medicinal research.

The molecular structure of (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate consists of a pyrido[3,2-d]pyrimidine core, which is a fused heterocyclic system comprising a pyridine ring and a pyrimidine ring. This particular arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel therapeutic agents. The presence of hydroxyl groups at the 2 and 4 positions enhances its reactivity, enabling diverse functionalization strategies that are crucial for drug development.

In recent years, there has been a surge in research focusing on pyrido[3,2-d]pyrimidine derivatives due to their demonstrated efficacy in various pharmacological applications. These derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. Specifically, studies have highlighted the potential of (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate as a lead compound for further optimization towards developing potent anticancer agents. Its ability to interact with target proteins through multiple binding sites makes it an attractive candidate for structure-based drug design.

The synthesis of (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization and functional group modifications. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales, facilitating its use in large-scale drug discovery programs.

One of the most compelling aspects of (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate is its potential as a chiral building block. The pyrido[3,2-d]pyrimidine core can be modified to introduce stereocenters, which are critical for achieving enantioselective inhibition of biological targets. Recent studies have demonstrated that enantiomerically pure derivatives of this compound exhibit enhanced binding affinity and selectivity compared to their racemic counterparts. This has opened up new avenues for developing more effective and less toxic therapeutic agents.

The pharmacological profile of (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate has been extensively studied in vitro and in vivo. Preclinical trials have shown that this compound exhibits significant anti-proliferative effects on various cancer cell lines without causing notable toxicity to normal cells. These findings are particularly promising for the development of next-generation anticancer drugs that can selectively target malignant cells while minimizing side effects. Additionally, the compound has shown potential in inhibiting inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.

The role of computational chemistry in the study of (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate cannot be overstated. Molecular modeling techniques have been instrumental in understanding its interactions with biological targets at the atomic level. By simulating these interactions computationally, researchers can predict the binding affinity and selectivity of different derivatives before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process and has led to the identification of novel lead compounds with improved pharmacological properties.

In conclusion, (2,4-Dihydroxypyrido[3,2-d]pyrimidin-6-yl)methyl acetate (CAS No. 76807-54-0)